methyl (2,9-dimethyl-9H-imidazo[1,2-a]benzimidazol-3-yl)carbamate

• IUPAC Name: methyl N-(2,4-dimethylimidazo[1,2-a]benzimidazol-1-yl)carbamate
• InChI: InChI=1S/C13H14N4O2/c1-8-11(15-13(18)19-3)17-10-7-5-4-6-9(10)16(2)12(17)14-8/h4-7H,1-3H3,(H,15,18)
• InChI Key: KLBOFPAJUDRRMB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N2C3=CC=CC=C3N(C2=N1)C)NC(=O)OC
• Molecular Formula: C13H14N4O2
• Molecular Weight: 258.28 g/mol

Description

Synthesis Analysis

The synthesis of benzimidazole derivatives, including compounds similar to "methyl (2,9-dimethyl-9H-imidazo[1,2-a]benzimidazol-3-yl)carbamate," involves multiple steps starting from simple precursors like o-phenylenediamine. These syntheses often involve N-alkylation and cyclization reactions to form the heterocyclic benzimidazole core. For instance, benzimidazole-tethered oxazepine hybrids have been synthesized from N-alkylated benzimidazole 2-carboxaldehyde, showcasing the complexity and versatility of synthetic routes for benzimidazole derivatives (Almansour et al., 2016).

Molecular Structure Analysis

The molecular structure of benzimidazole derivatives, including "this compound," is characterized by X-ray diffraction and computational methods like DFT. These analyses reveal the planarity of the benzimidazole system and its substituents, charge distributions, and regions of electrophilic and nucleophilic reactivity, providing insights into the compound's chemical behavior and potential interactions (Almansour et al., 2016).

Chemical Reactions and Properties

The chemical reactivity of benzimidazole derivatives, including "this compound," can be influenced by various substituents and conditions. For example, the mutagenicity of similar compounds towards certain microorganisms varies with pH, indicating that the chemical environment can significantly affect their reactivity and potential biological interactions (Nirenberg & Speakman, 1981).

Physical Properties Analysis

The physical properties of benzimidazole derivatives are crucial for understanding their stability, solubility, and overall behavior in different environments. These properties are often studied through spectroscopic methods, crystallography, and computational analyses to provide a comprehensive understanding of the compound's characteristics.

Chemical Properties Analysis

The chemical properties of "this compound" and related compounds are defined by their functional groups, molecular geometry, and electronic structure. These properties determine the compound's reactivity, potential as a ligand, and interactions with other molecules. Studies on similar benzimidazole derivatives have shown a range of activities, from antimicrobial to anticancer, highlighting the importance of chemical properties in defining the compound's applications (Gobis et al., 2015).